Cas no 1806896-82-1 (Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate)

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a difluoromethyl group and a chloro substituent—enhance reactivity and bioactivity, making it a valuable intermediate for crop protection compounds. The ethyl ester moiety improves solubility and facilitates further functionalization. This compound exhibits stability under standard handling conditions while offering selective reactivity for targeted transformations. Its well-defined molecular architecture supports precise modifications, enabling the development of advanced active ingredients. The presence of fluorine atoms contributes to improved metabolic stability and binding affinity in derived molecules, underscoring its importance in modern chemical research and industrial applications.

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate structure

1806896-82-1 structure

Product Name:Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

CAS No:1806896-82-1

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4807732

Update Time:2025-06-26

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate
- Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)6-4-5(2)8(11)14-7(6)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： YDDTUNRSUDZDDA-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 3.1
Topological Polar Surface Area: 39.2

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029046058-250mg	Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate	1806896-82-1	97%	250mg	$1,008.00	2022-03-31
Alichem	A029046058-500mg	Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate	1806896-82-1	97%	500mg	$1,630.00	2022-03-31
Alichem	A029046058-1g	Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate	1806896-82-1	97%	1g	$3,009.80	2022-03-31

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate, with the CAS number 1806896-82-1, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and potential applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 2, a difluoromethyl group at position 6, a methyl group at position 3, and an ethyl ester group at position 5. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate involves a series of intricate organic reactions, including electrophilic substitution, nucleophilic acyl substitution, and HWE (Houben-Weyl-Eschweiler) reaction. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. The compound's stability under various environmental conditions has also been extensively studied, making it suitable for large-scale industrial applications.

In terms of applications, Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate has demonstrated remarkable potential as an agrochemical agent. It has been identified as a promising candidate for use in herbicides and insecticides due to its ability to inhibit key enzymatic pathways in target organisms. For instance, studies have shown that this compound can effectively inhibit the activity of acetyl-CoA carboxylase, a critical enzyme in fatty acid biosynthesis, thereby disrupting the metabolic processes of weeds and pests.

Beyond its agricultural applications, Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate has also been explored for its potential in the pharmaceutical industry. Researchers have investigated its role as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate cellular signaling pathways and interact with specific protein targets makes it a valuable tool in preclinical studies.

Recent studies have also focused on the environmental impact of Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate. While it exhibits high efficacy in agricultural settings, concerns have been raised regarding its persistence in soil and water systems. To address these issues, scientists are exploring biodegradation pathways and developing strategies to minimize its environmental footprint. These efforts are aligned with global initiatives aimed at promoting sustainable agricultural practices.

In conclusion, Ethyl 2-chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylate represents a significant advancement in the field of organic synthesis and application development. Its unique chemical properties, coupled with ongoing research into its biological and environmental impacts, position it as a key player in both agricultural and pharmaceutical sectors. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions for global challenges.